Cas no 40015-18-7 (2-methyl-3-(methylthio)-1H-indole)

• Product Name: 2-methyl-3-(methylthio)-1H-indole
• CAS No: 40015-18-7
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 2631373
• PubChem ID: 12588423
• Update Time: 2025-04-21

2-methyl-3-(methylthio)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 40015-18-7
• SCHEMBL5730262
• 2-methyl-3-(methylthio)-1H-indole
• 2-methyl-3-(methylsulfanyl)-1H-indole
• methyl 2-methyl-1H-indol-3-yl sulfide

• Inchi： 1S/C10H11NS/c1-7-10(12-2)8-5-3-4-6-9(8)11-7/h3-6,11H,1-2H3
• InChI Key： QFNVKZVCOACGCV-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles